Cas no 874464-11-6 (2-(1,3-benzoxazol-2-ylsulfanyl)-1-5-(4-nitrophenyl)furan-2-ylethan-1-one)

2-(1,3-Benzoxazol-2-ylsulfanyl)-1-[5-(4-nitrophenyl)furan-2-yl]ethan-1-one is a specialized organic compound featuring a benzoxazole-thioether linkage coupled with a nitrophenyl-substituted furan moiety. This structure confers unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry, particularly for the development of heterocyclic frameworks. The presence of the nitro group enhances reactivity in electrophilic substitution and reduction reactions, while the benzoxazole-thioether segment contributes to stability and potential coordination capabilities. Its well-defined molecular architecture is advantageous for applications in materials science, pharmaceutical research, and agrochemical synthesis, where precise functionalization is critical. The compound’s purity and structural consistency ensure reproducibility in advanced chemical processes.
2-(1,3-benzoxazol-2-ylsulfanyl)-1-5-(4-nitrophenyl)furan-2-ylethan-1-one structure
874464-11-6 structure
Product Name:2-(1,3-benzoxazol-2-ylsulfanyl)-1-5-(4-nitrophenyl)furan-2-ylethan-1-one
CAS No:874464-11-6
MF:C19H12N2O5S
MW:380.373983383179
CID:5438239
Update Time:2025-11-06

2-(1,3-benzoxazol-2-ylsulfanyl)-1-5-(4-nitrophenyl)furan-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[5-(4-nitrophenyl)furan-2-yl]ethanone
    • 2-(1,3-benzoxazol-2-ylsulfanyl)-1-5-(4-nitrophenyl)furan-2-ylethan-1-one
    • Inchi: 1S/C19H12N2O5S/c22-15(11-27-19-20-14-3-1-2-4-17(14)26-19)18-10-9-16(25-18)12-5-7-13(8-6-12)21(23)24/h1-10H,11H2
    • InChI Key: UFZQNJFZVOVHJB-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(C2=CC=C([N+]([O-])=O)C=C2)O1)CSC1=NC2=CC=CC=C2O1

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2-(1,3-benzoxazol-2-ylsulfanyl)-1-5-(4-nitrophenyl)furan-2-ylethan-1-one Related Literature

Additional information on 2-(1,3-benzoxazol-2-ylsulfanyl)-1-5-(4-nitrophenyl)furan-2-ylethan-1-one

Exploring the Properties and Applications of 2-(1,3-Benzoxazol-2-ylsulfanyl)-1-(5-(4-Nitrophenyl)furan-2-yl)ethan-1-one (CAS No. 874464-11-6)

The compound 2-(1,3-benzoxazol-2-ylsulfanyl)-1-(5-(4-nitrophenyl)furan-2-yl)ethan-1-one (CAS No. 874464-11-6) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of functional groups, including a benzoxazole moiety, a furan ring, and a ketone group, exhibits intriguing chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of benzoxazole derivatives in various biological systems. The presence of the benzoxazole group in this compound contributes to its stability and ability to interact with biological targets. Additionally, the furan ring, a five-membered aromatic heterocycle, enhances the molecule's electronic properties, making it suitable for applications in optoelectronics and sensors. The ketone group further adds versatility to the molecule, enabling it to participate in various chemical reactions and interactions.

One of the most promising areas of research for this compound is its potential as a drug candidate. The combination of functional groups in this molecule allows for diverse interactions with biological systems, making it a valuable tool in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets, paving the way for its use in treating diseases such as cancer and neurodegenerative disorders.

In addition to its biological applications, 2-(1,3-benzoxazol-2-ylsulfanyl)-1-(5-(4-nitrophenyl)furan-2-yl)ethan-one has shown potential in the field of materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers, which could be utilized in creating advanced electronic devices with enhanced performance.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and oxidative coupling processes. Recent breakthroughs in catalytic methods have improved the efficiency and scalability of its production, making it more accessible for large-scale applications. The use of environmentally friendly solvents and reagents has also contributed to the sustainability of its synthesis process.

Furthermore, the compound's structural flexibility allows for modifications that can enhance its bioavailability and efficacy. By introducing substituents at specific positions on the benzoxazole or furan rings, researchers can tailor the molecule's properties to suit specific applications. This adaptability underscores its potential as a versatile building block in organic synthesis.

In conclusion, 2-(1,3-benzoxazol-2-yisulfanyl)-1-(5-(4-nitrophenyl)furan-Yl)ethan-one (CAS No. 874464-YI-YI) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in chemical synthesis and computational modeling, positions it as a key player in future innovations in medicine and materials science.

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